Cas no 630106-19-3 (Isoplagiochin C; 2,6',10,10',12-Pentachloro)

• Product Name: Isoplagiochin C; 2,6',10,10',12-Pentachloro
• CAS No: 630106-19-3
• MF: C₂₈H₁₇Cl₅O₄
• MW: 594.69718337059
• CID: 6699035
• Update Time: 2024-03-02

Isoplagiochin C; 2,6',10,10',12-Pentachloro Chemical and Physical Properties

Names and Identifiers

• bazzanin P
• Isoplagiochin C; 2,6',10,10',12-Pentachloro

• Inchi： 1S/C28H17Cl5O4/c29-20-9-12-1-3-14-4-6-16(27(36)23(14)32)17-11-22(31)28(37)24(33)15(17)5-2-13-8-19(18(7-12)25(20)34)26(35)21(30)10-13/h1,3-4,6-11,34-37H,2,5H2
• InChI Key： SCOUMBPIYBHEHN-UHFFFAOYSA-N
• SMILES： OC1C(Cl)=C2CCC3C=C(C4C(O)=C(Cl)C=C(C=CC5C(Cl)=C(O)C(C2=CC=1Cl)=CC=5)C=4)C(O)=C(Cl)C=3

Computed Properties

• Hydrogen Bond Donor Count: 4
• Hydrogen Bond Acceptor Count: 4
• Heavy Atom Count: 37
• XLogP3: 5.593

Related Categories

• Solvents and Organic Chemicals Organic Compounds Benzenoids Phenols Halophenols